Cas no 2687-25-4 (2,3-Diaminotoluene)

• Product Name: 2,3-Diaminotoluene
• CAS No: 2687-25-4
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00011589
• CID: 43314
• PubChem ID: 17593
• Update Time: 2025-04-18

2,3-Diaminotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Methylbenzene-1,2-diamine
• 2,3-DIAMINOTOLUENE
• 2,3-TOLUENEDIAMINE
• 3-METHYL-1,2-PHENYLENEDIAMINE
• 3-METHYL-BENZENE-1,2-DIAMINE
• 3-METHYL-O-PHENYLENEDIAMINE
• VIC-O-TOLYLENEDIAMINE
• 1,2-benzenediamine,3-methyl-
• 1,2-benzenediamine,3-methyl-[qr]
• 1,2-diamino-3-methylbenzene[qr]
• 1-methyl-2,3-phenylenediamine[qr]
• 2,3-Toluylenediamine
• 2,3-toluylenediamine[qr]
• 2,3-Tolylenediamine
• 2,3-tolylenediamine[qr]
• 2-Benzenediamine,3-methyl-1
• 3-Methyl-1,2-benzenediamine
• 3-methyl-1,2-phenylenediamine[qr]
• 3-methyl-2-benzenediamine
• 3-methyl-o-phenylenediamine[qr]
• toluene,2,3-diamino-[qr]
• 2-Amino-3-methylphenylamine
• 1,2-diamino-3-methylbe
• 2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• 2-amino-3-methylaniline
• 3-methyl-1,2-diaminobenzene
• 3-methylphenylene-1,2-diamine
• ORTHO-DIAMINOTOLUENE
• Toluene-2,3-diamine
• Tolylene-2,3-diamine
• 1,2-Benzenediamine, 3-methyl-
• 1,2-Diamino-3-methylbenzene
• 1-Methyl-2,3-phenylenediamine
• Toluene, 2,3-diamino-
• SR8WC7LLQ2
• AXNUJYHFQHQZBE-UHFFFAOYS
• 2,3-diamino toluene
• NCGC00247901-02
• PS-5505
• 2,3-Diaminotoluene, 97%
• 2687-25-4
• 105898-71-3
• BIDD:GT0074
• CHEMBL3183504
• EN300-21159
• 3-methyl-ortho-phenylenediamine
• 2C9
• BRN 0907184
• Q27289352
• BDBM50008913
• AM61874
• NCGC00247901-01
• Tox21_200457
• A801332
• A19636
• W-107145
• 3-13-00-00277 (Beilstein Handbook Reference)
• MFCD00011589
• CAS-2687-25-4
• Tox21_300092
• 2,3-Diaminetoluene
• FT-0609511
• UNII-SR8WC7LLQ2
• SY001715
• HSDB 6077
• SCHEMBL42498
• D3788
• 2,3 diamino toluene
• CCRIS 7692
• 3-Methyl-1,2-benzenediamine #
• 4mre
• Z104493206
• NS00001302
• 2,3-diamino-toluene
• 2,3 Diaminotoluene
• AKOS000121501
• NCGC00254106-01
• 3-methyl-l,2-benzenediamine
• AC-9820
• InChI=1/C7H10N2/c1-5-3-2-4-6(8)7(5)9/h2-4H,8-9H2,1H
• toluene diamine
• EINECS 220-248-5
• NCGC00258011-01
• DTXSID4027494
• DTXCID807494
• CS-W016576
• 2,3-Toluenediamine; 3-Methylbenzene-1,2-diamine
• DB-047035
• 2,3-Diaminotoluene

• MDL： MFCD00011589
• Inchi： 1S/C7H10N2/c1-5-3-2-4-6(8)7(5)9/h2-4H,8-9H2,1H3
• InChI Key： AXNUJYHFQHQZBE-UHFFFAOYSA-N
• SMILES： NC1C(=CC=CC=1C)N
• BRN： 0907184

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not available
• Density: 1.0343 (rough estimate)
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 225°C(lit.)
• Flash Point: 225°C
• Refractive Index: 1.5103 (estimate)
• PSA: 52.04000
• LogP: 2.32180
• Sensitiveness: Sensitive to air
• Solubility: Not available

2,3-Diaminotoluene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39
• RTECS：XS9550000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides